Cas no 27948-12-5 (Cyclohexaneacetic acid,butyl ester)

Cyclohexaneacetic acid,butyl ester structure
27948-12-5 structure
Product Name:Cyclohexaneacetic acid,butyl ester
CAS No:27948-12-5
MF:C12H22O2
MW:198.301884174347
CID:262099
PubChem ID:251210
Update Time:2025-04-19

Cyclohexaneacetic acid,butyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,butyl ester
    • AC1L5JC1
    • AC1Q66X9
    • AR-1K6386
    • Butyl cyclohexylacetate
    • n-Butyl cyclohexylacetate
    • NSC71483
    • SureCN163813
    • 27948-12-5
    • NSC-71483
    • Butyl cyclohexylacetate #
    • SCHEMBL163813
    • UMFJXFOZUPARGN-UHFFFAOYSA-N
    • DTXSID10290854
    • Cyclohexaneacetic acid, butyl ester
    • Inchi: 1S/C12H22O2/c1-2-3-9-14-12(13)10-11-7-5-4-6-8-11/h11H,2-10H2,1H3
    • InChI Key: UMFJXFOZUPARGN-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(CC1CCCCC1)=O

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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